Cas no 2877675-61-9 (4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 2877675-61-9
• MF: C₁₇H₂₄N₆OS
• MW: 360.477061271667
• CID: 5308737
• PubChem ID: 165432266
• Update Time: 2025-06-15

4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2877675-61-9
• 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• AKOS040874482
• F6790-3387
• 4-[4-Methyl-6-[4-(5-methyl-2-thiazolyl)-1-piperazinyl]-2-pyrimidinyl]morpholine

• Inchi： 1S/C17H24N6OS/c1-13-11-15(20-16(19-13)22-7-9-24-10-8-22)21-3-5-23(6-4-21)17-18-12-14(2)25-17/h11-12H,3-10H2,1-2H3
• InChI Key： GQWRVABPCZYBBS-UHFFFAOYSA-N
• SMILES： N1(C2=NC(N3CCN(C4=NC=C(C)S4)CC3)=CC(C)=N2)CCOCC1

Computed Properties

• Exact Mass: 360.17323058g/mol
• Monoisotopic Mass: 360.17323058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.5±65.0 °C(Predicted)
• pka: 11.30±0.50(Predicted)

Additional information on 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

Comprehensive Analysis of 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877675-61-9)

In the rapidly evolving field of pharmaceutical and chemical research, 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877675-61-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and morpholine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a thiazole ring with a piperazine moiety, offering diverse biological activity.

The compound's CAS No. 2877675-61-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this interest is its potential role in targeting kinase inhibitors, a hot topic in oncology and neurodegenerative disease research. Kinase inhibitors are pivotal in modern therapeutics, and the structural features of 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine suggest it could be a candidate for further exploration in this domain.

From a synthetic chemistry perspective, the compound's morpholine and pyrimidine components are well-known for their bioavailability and metabolic stability. These attributes make it a promising scaffold for designing new small-molecule drugs. Recent trends in drug development emphasize the importance of such scaffolds, as they often exhibit improved pharmacokinetic profiles compared to traditional drug candidates.

Another area where CAS No. 2877675-61-9 is being explored is in the context of central nervous system (CNS) disorders. The piperazine moiety, in particular, is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. This has led to speculation that derivatives of this compound could be investigated for conditions like Alzheimer's disease or Parkinson's disease, aligning with current research priorities.

The thiazole ring in 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine also warrants attention. Thiazoles are known for their antimicrobial and anti-inflammatory properties, which opens up possibilities for this compound in infectious disease research. With the global rise in antibiotic resistance, novel compounds with thiazole cores are highly sought after.

In addition to its biological potential, the compound's synthetic accessibility is a topic of discussion among chemists. The presence of multiple reactive sites allows for versatile modifications, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies. This flexibility is crucial in optimizing lead compounds for specific therapeutic targets.

From an industrial standpoint, CAS No. 2877675-61-9 is being monitored for its commercial viability. Pharmaceutical companies are increasingly interested in high-value intermediates, and this compound fits the bill due to its multifunctional structure. Its potential as a building block for more complex molecules makes it a valuable asset in drug discovery pipelines.

Environmental and regulatory considerations are also part of the conversation surrounding this compound. While it is not classified as a hazardous material, its biodegradability and ecotoxicity profiles are subjects of ongoing research. Sustainable chemistry practices are becoming a priority, and understanding these aspects is essential for future applications.

In summary, 4-{4-methyl-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2877675-61-9) represents a multifaceted compound with broad potential in medicinal chemistry. Its unique combination of pyrimidine, morpholine, thiazole, and piperazine moieties positions it as a promising candidate for further research across various therapeutic areas. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in drug discovery and development.